Cas no 1261899-96-0 (3-(3,5-Dicarboxyphenyl)isonicotinic acid)

• Product Name: 3-(3,5-Dicarboxyphenyl)isonicotinic acid
• CAS No: 1261899-96-0
• MF: C₁₄H₉NO₆
• MW: 287.224364042282
• CID: 2762184
• PubChem ID: 53224347
• Update Time: 2025-04-21

3-(3,5-Dicarboxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dicarboxyphenyl)isonicotinic acid, 95%
• MFCD18318416
• REA31452
• 3-(3,5-DICARBOXYPHENYL)ISONICOTINIC ACID
• 1261899-96-0
• DTXSID40688280
• 3-(3,5-Dicarboxyphenyl)isonicotinic acid

• Inchi： 1S/C14H9NO6/c16-12(17)8-3-7(4-9(5-8)13(18)19)11-6-15-2-1-10(11)14(20)21/h1-6H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： VDICJMKXZWPJAD-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C=1)C1C=NC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 287.04298701Da
• Monoisotopic Mass: 287.04298701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų